5-amino-1-(4-bromobenzyl)-N-(3,4-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(4-bromophenyl)methyl]-N-(3,4-difluorophenyl)triazole-4-carboxamide
• InChI: InChI=1S/C16H12BrF2N5O/c17-10-3-1-9(2-4-10)8-24-15(20)14(22-23-24)16(25)21-11-5-6-12(18)13(19)7-11/h1-7H,8,20H2,(H,21,25)
• InChI Key: AMUGAANZYLZNAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C(=C(N=N2)C(=O)NC3=CC(=C(C=C3)F)F)N)Br
• Molecular Formula: C16H12BrF2N5O
• Molecular Weight: 408.20 g/mol

Description

5-amino-1-(4-bromobenzyl)-N-(3,4-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and has been extensively studied for its synthesis, mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis and Peptidomimetics : The compound is used in the synthesis of peptidomimetics or biologically active compounds. Its chemistry involves overcoming the Dimroth rearrangement, a challenge addressed by developing a protocol based on ruthenium-catalyzed cycloaddition. This leads to the preparation of triazole-containing dipeptides and HSP90 inhibitors (Ferrini et al., 2015).

Biomedical Research

• Antimicrobial Agents : Derivatives of this compound have been synthesized and evaluated as possible antimicrobial agents. This includes the synthesis of novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, which exhibited moderate to good activities against bacterial and fungal strains (Jadhav et al., 2017).

• Cancer Research : Certain derivatives of this compound have been explored for their potential as anticancer agents. For example, 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives were synthesized and screened for anticancer activity against various cancer cell lines (Bekircan et al., 2008).

Chemical Structure and Properties

• Structural Characterization : Studies on the chemical structure of related triazole compounds, including their synthesis and crystallography, provide insights into the structural aspects of these molecules. This includes the crystal structure of 5-Phenyl-[1, 2, 3] triazolo [1, 5-b] [1, 2, 4] triazine-3-carboxamide, which offers evidence for Dimroth rearrangement processes in similar compounds (L'abbé et al., 2010).

Synthesis Methodologies

• Synthetic Methodologies : Research on the synthesis of related triazole derivatives, like 5-azido-4-dimethylamino-1-methyl-1,2,4-triazolium hexafluoridophosphate, informs the methodologies for synthesizing similar compounds. This includes various reactions and the study of their thermal decomposition (Laus et al., 2016).